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Compound of Interest

Compound Name: 6,8-Difluoroquinoline

Cat. No.: B127152 Get Quote

Essential Safety and Handling Guide for 6,8-
Difluoroquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling

and disposal of 6,8-Difluoroquinoline. The following procedural guidance is designed to

ensure the safe execution of laboratory operations and to serve as a trusted resource for

chemical handling protocols.

Hazard Identification and Quantitative Data
While a comprehensive Safety Data Sheet (SDS) for 6,8-Difluoroquinoline is not readily

available, data from suppliers and predicted values provide critical safety information. It is

imperative to handle this compound with caution, assuming it possesses hazards similar to

other fluoroquinoline derivatives.

Table 1: Physical and Chemical Properties of 6,8-Difluoroquinoline
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Property Value Source

CAS Number 145241-75-4 Supplier Data

Molecular Formula C₉H₅F₂N Supplier Data

Molecular Weight 165.14 g/mol Supplier Data

Physical Form Solid Supplier Data

Purity ≥98% Supplier Data

Predicted Boiling Point 235.0 ± 20.0 °C Predicted Data

Predicted Density 1.319 ± 0.06 g/cm³ Predicted Data

Storage Temperature Room Temperature Supplier Data

Table 2: Hazard and Precautionary Statements
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Category Statement

Hazard Statements H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements
P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to mitigate the risks of exposure when handling

6,8-Difluoroquinoline.

Table 3: Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b127152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity Required PPE

Routine Handling & Weighing

- Nitrile gloves (double-gloving recommended)-

Chemical-resistant laboratory coat- Safety

glasses with side shields or chemical splash

goggles

Transfer of Solids & Solutions

- Nitrile gloves (double-gloving recommended)-

Chemical-resistant laboratory coat- Chemical

splash goggles- Face shield (if there is a risk of

splashing)

Spill Cleanup

- Chemical-resistant gloves (e.g., nitrile)-

Disposable chemical-resistant coveralls-

Chemical splash goggles- Air-purifying

respirator with an organic vapor cartridge and a

particulate pre-filter

Operational Plan: Step-by-Step Handling Protocol
This protocol is adapted from the synthesis and handling of similar solid fluoroaromatic

compounds and provides a framework for the safe handling of 6,8-Difluoroquinoline.

Preparation and Weighing
Designated Area: All handling of solid 6,8-Difluoroquinoline must be conducted in a

designated area, such as a certified chemical fume hood, to minimize inhalation exposure.

Pre-Weighing: Before weighing, ensure the analytical balance is clean and calibrated. Place

a clean, creased weighing paper or a weighing boat on the balance and tare to zero.

Transfer: Using a clean spatula, carefully transfer the desired amount of 6,8-
Difluoroquinoline from the reagent bottle to the weighing paper. Avoid generating dust.

Recording: Accurately record the weight of the compound.

Post-Weighing: Securely close the reagent bottle and clean the spatula and weighing area.
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Transfer and Dissolution
Transfer to Reaction Vessel: Carefully fold the weighing paper to create a makeshift funnel

and gently tap it to transfer the solid into the reaction vessel. If using a weighing boat,

carefully pour the solid into the vessel.

Rinsing: To ensure a complete transfer, rinse the weighing paper or boat with a small amount

of the reaction solvent and add the rinsing to the reaction vessel.

Dissolution: Add the desired solvent to the reaction vessel and initiate stirring to dissolve the

solid.

Disposal Plan
As a halogenated organic compound, 6,8-Difluoroquinoline and all contaminated materials

must be disposed of as hazardous waste.

Table 4: Disposal Guidelines

Waste Type Disposal Procedure

Unused Solid Compound

- Collect in a clearly labeled, sealed container

designated for "Halogenated Solid Organic

Waste."

Contaminated Labware (e.g., weighing paper,

pipette tips)

- Place in a sealed, labeled hazardous waste

bag for "Solid Halogenated Waste."

Contaminated PPE (e.g., gloves, disposable lab

coat)

- Collect in a designated, sealed hazardous

waste container for incineration.

Liquid Waste (solutions containing 6,8-

Difluoroquinoline)

- Collect in a dedicated, sealed container

labeled "Halogenated Organic Liquid Waste."-

Do not mix with non-halogenated waste

streams.

Workflow and Logical Relationships
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The following diagrams illustrate the key workflows for handling and disposing of 6,8-
Difluoroquinoline.

Handling Workflow Disposal Workflow

Preparation in Fume Hood

Weighing Solid

Transfer to Vessel

Dissolution

Segregate Waste

Solid Halogenated Waste Liquid Halogenated Waste

Dispose via Certified Vendor

Click to download full resolution via product page

Caption: Safe Handling and Disposal Workflow for 6,8-Difluoroquinoline.
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To cite this document: BenchChem. [Personal protective equipment for handling 6,8-
Difluoroquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127152#personal-protective-equipment-for-handling-
6-8-difluoroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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